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Compound of Interest

Compound Name: 9-Ethyldodecahydro-1H-carbazole

Cat. No.: B3241499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
9-Ethyldodecahydro-1H-carbazole is a saturated heterocyclic amine. Its physicochemical

properties are crucial for its application in various research and development fields, including

medicinal chemistry and materials science. This document provides a comprehensive overview

of the known physical properties of 9-Ethyldodecahydro-1H-carbazole, a detailed

experimental protocol for its synthesis, and a logical workflow for its preparation.

Physical Properties
The physical characteristics of 9-Ethyldodecahydro-1H-carbazole are summarized in the

table below. These properties are essential for its handling, characterization, and application in

experimental settings.
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Property Value Source

Molecular Formula C₁₄H₂₅N [1]

Molecular Weight 207.35 g/mol [1]

Melting Point 43 °C [1]

Boiling Point 292-293 °C (at 749 Torr) [1]

Predicted Density 0.937 ± 0.06 g/cm³ [1]

Predicted pKa 11.71 ± 0.20 [1]

CAS Number 146900-30-3 [1]

Note: Specific solubility data in common solvents is not readily available in the reviewed

literature. General solubility principles suggest that as a saturated amine, it would likely be

soluble in nonpolar organic solvents. Experimental determination is recommended for specific

applications.

Synthesis of 9-Ethyldodecahydro-1H-carbazole
A robust method for the synthesis of 9-Ethyldodecahydro-1H-carbazole is the catalytic

hydrogenation of 9-ethylcarbazole. This process involves the saturation of the aromatic

carbazole ring system with hydrogen gas in the presence of a metal catalyst.

Experimental Protocol: Catalytic Hydrogenation of 9-
Ethylcarbazole
This protocol is based on established methods for the hydrogenation of carbazole derivatives.

Materials:

9-Ethylcarbazole (starting material)

Raney-Ni or 5 wt.% Ru/Al₂O₃ (catalyst)

High-pressure autoclave reactor equipped with a stirrer
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Solvent (e.g., ethanol or isopropanol)

Hydrogen gas (high purity)

Filtration apparatus

Rotary evaporator

Procedure:

Reactor Preparation: Ensure the high-pressure autoclave reactor is clean and dry.

Charging the Reactor:

Add 10 g of 9-ethylcarbazole to the reactor.

Add 1 g of the selected catalyst (Raney-Ni or 5 wt.% Ru/Al₂O₃).

Add a suitable volume of solvent to ensure proper mixing and heat transfer.

Sealing and Purging: Seal the reactor and purge it several times with nitrogen gas to remove

any air, followed by purging with hydrogen gas.

Reaction Conditions:

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 0.8 MPa).

Begin stirring at a constant rate (e.g., 800 rpm).

Heat the reactor to the reaction temperature (e.g., 160 °C).

Monitoring the Reaction: Monitor the reaction progress by observing the hydrogen uptake.

The reaction is complete when hydrogen consumption ceases.

Cooling and Depressurization: Once the reaction is complete, cool the reactor to room

temperature and carefully vent the excess hydrogen gas.

Product Isolation:
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Open the reactor and dilute the reaction mixture with a suitable solvent.

Filter the mixture to remove the catalyst.

Wash the catalyst with a small amount of fresh solvent to recover any adsorbed product.

Solvent Removal: Combine the filtrate and washings and remove the solvent using a rotary

evaporator to yield the crude 9-Ethyldodecahydro-1H-carbazole.

Purification (if necessary): The crude product can be further purified by techniques such as

distillation or chromatography to obtain high-purity 9-Ethyldodecahydro-1H-carbazole.

Experimental Workflow
The following diagram illustrates the logical workflow for the synthesis of 9-Ethyldodecahydro-
1H-carbazole via catalytic hydrogenation.
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Synthesis Workflow for 9-Ethyldodecahydro-1H-carbazole.

Biological Activity and Signaling Pathways
Extensive searches of the scientific literature did not yield any information regarding the

biological activity, pharmacological properties, or associated signaling pathways for 9-
Ethyldodecahydro-1H-carbazole. Further research is required to explore the potential

biological relevance of this compound.

Conclusion
This technical guide provides the available physicochemical data for 9-Ethyldodecahydro-1H-
carbazole and a detailed experimental protocol for its synthesis via catalytic hydrogenation.
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The provided workflow diagram offers a clear visual representation of the synthesis process.

The absence of data on its biological activity highlights an area for future investigation by

researchers in drug discovery and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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